Cas no 61942-70-9 (4H-Cyclohepta[b]thiophen-4-one, 5,6,7,8-tetrahydro-)

• Product Name: 4H-Cyclohepta[b]thiophen-4-one, 5,6,7,8-tetrahydro-
• CAS No: 61942-70-9
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 462711
• PubChem ID: 12341557
• Update Time: 2025-04-19

4H-Cyclohepta[b]thiophen-4-one, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohepta[b]thiophen-4-one, 5,6,7,8-tetrahydro-
• 5,6,7,8-tetrahydrocyclohepta[b]thiophen-4-one
• 61942-70-9
• DTXSID10492018
• 4-oxo-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene
• SCHEMBL3147129
• 5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-4-one
• VJXXPASWWIYOEK-UHFFFAOYSA-N
• 5,6,7,8-tetrahydro-cyclohepta[b]thiophen-4-one

• Inchi： 1S/C9H10OS/c10-8-3-1-2-4-9-7(8)5-6-11-9/h5-6H,1-4H2
• InChI Key： VJXXPASWWIYOEK-UHFFFAOYSA-N
• SMILES： S1C=CC2C(CCCCC1=2)=O

Computed Properties

• Exact Mass: 166.0453
• Monoisotopic Mass: 166.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes